Cas no 1846715-95-4 (methyl (2S)-2-[(thietan-3-yl)amino]propanoate)

• Product Name: methyl (2S)-2-[(thietan-3-yl)amino]propanoate
• CAS No: 1846715-95-4
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 4770757
• Update Time: 2026-02-26

methyl (2S)-2-[(thietan-3-yl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl thietan-3-yl-L-alaninate
• Methyl (2S)-2-(thietan-3-ylamino)propanoate
• methyl (2S)-2-[(thietan-3-yl)amino]propanoate

• Inchi： 1S/C7H13NO2S/c1-5(7(9)10-2)8-6-3-11-4-6/h5-6,8H,3-4H2,1-2H3/t5-/m0/s1
• InChI Key： OEQWUDICBDATEB-YFKPBYRVSA-N
• SMILES： S1CC(C1)N[C@H](C(=O)OC)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 147
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6

Additional information on methyl (2S)-2-[(thietan-3-yl)amino]propanoate

Research Brief on Methyl (2S)-2-[(thietan-3-yl)amino]propanoate (CAS: 1846715-95-4): Recent Advances and Applications

Methyl (2S)-2-[(thietan-3-yl)amino]propanoate (CAS: 1846715-95-4) is a chiral compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of methyl (2S)-2-[(thietan-3-yl)amino]propanoate, which include a thietane ring and an ester functional group. These features contribute to its versatility as a building block in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient enantioselective synthesis of this compound using a novel catalytic system, achieving high yields and excellent enantiomeric purity. This advancement is particularly significant for the scalable production of the compound for further pharmacological evaluation.

In terms of biological activity, methyl (2S)-2-[(thietan-3-yl)amino]propanoate has shown promising results in preliminary screenings. Research conducted by a team at the University of Cambridge revealed that derivatives of this compound exhibit moderate inhibitory activity against certain proteases implicated in inflammatory diseases. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that the compound could serve as a lead structure for the development of novel anti-inflammatory agents.

Furthermore, a 2024 study in ACS Chemical Biology explored the compound's potential in targeted drug delivery systems. The researchers functionalized methyl (2S)-2-[(thietan-3-yl)amino]propanoate with a fluorescent probe and demonstrated its ability to selectively accumulate in cancer cells. This property, combined with its low cytotoxicity, positions the compound as a promising candidate for theranostic applications.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of methyl (2S)-2-[(thietan-3-yl)amino]propanoate. A recent review in Expert Opinion on Drug Discovery emphasized the need for further studies to improve its metabolic stability and bioavailability. Researchers are currently exploring various prodrug strategies and formulation techniques to address these limitations.

In conclusion, methyl (2S)-2-[(thietan-3-yl)amino]propanoate (CAS: 1846715-95-4) represents a versatile and promising scaffold in medicinal chemistry. Recent studies have shed light on its synthetic accessibility, biological activity, and potential therapeutic applications. Continued research efforts are expected to unlock its full potential in drug discovery and development.